![molecular formula C19H29N3O3 B5623024 1-benzyl-4-[3-(4-morpholinyl)propanoyl]-1,4-diazepan-6-ol](/img/structure/B5623024.png)
1-benzyl-4-[3-(4-morpholinyl)propanoyl]-1,4-diazepan-6-ol
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Overview
Description
Synthesis Analysis
The synthesis of related 1,4-diazepane derivatives involves various methods, including direct cyclization processes and the transformation of precursor compounds. For example, one study describes the synthesis of 6-amino-1-benzyl-4-methylhexahydro-1H-1,4-diazepine using N-benzyl-N'-methylethylenediamine and various cyclization methods to produce the desired compound efficiently (Kato, Harada, & Morie, 1995). Another approach utilizes Ugi-4CR post-transformation strategy for the synthesis of structurally diverse isoquinolin-3-ones and benzo-1,4-diazepin-2,5-diones, highlighting the versatility of synthesis methods for diazepine derivatives (Che et al., 2013).
Molecular Structure Analysis
The structural analysis of diazepine derivatives is crucial for understanding their physical and chemical properties. X-ray structure analysis offers deep insights into the geometry of molecular bonds and delocalization within the compounds. For instance, the study on 4-[(E)-2-(4-cyanophenyl)diazenyl]-morpholine provides significant insights into the molecular structure through X-ray analysis, revealing the geometry of the N―N double bond and partial delocalization across the triazene moiety (Chin et al., 2010).
Chemical Reactions and Properties
Diazepine compounds undergo various chemical reactions, offering diverse chemical properties and applications. The reaction mechanisms, including multicomponent dicyclization and ring-opening sequences, play a crucial role in synthesizing benzo[e][1,4]diazepin-3-ones, showcasing the compound's versatility (Geng et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-benzyl-6-hydroxy-1,4-diazepan-1-yl)-3-morpholin-4-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O3/c23-18-15-21(14-17-4-2-1-3-5-17)8-9-22(16-18)19(24)6-7-20-10-12-25-13-11-20/h1-5,18,23H,6-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JELZZPYZZVBGSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(CN1CC2=CC=CC=C2)O)C(=O)CCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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